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Compound of Interest

Compound Name: Sulfuramidous fluoride

Cat. No.: B15436456 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The term "sulfuramidous fluoride" is not a standard chemical name. Based on

chemical nomenclature principles, this guide focuses on thiazyl fluoride (NSF), a compound of

sulfur, nitrogen, and fluorine, which is the most plausible interpretation of the user's request.

For comparative purposes and relevance to current research trends, information on the related

compound, thiazyl trifluoride (NSF₃), is also included.

Introduction
Thiazyl fluoride, with the chemical formula NSF, is a colorless, pungent gas at room

temperature.[1] It condenses into a pale yellow liquid at 0.4 °C and solidifies at -89 °C.[1][2]

This compound is a significant precursor in the synthesis of other sulfur-nitrogen-fluorine

compounds and is noted for its high reactivity and extreme hygroscopicity.[1][2] In contrast, the

related thiazyl trifluoride (NSF₃) is a much more stable, colorless gas with a tetrahedral

geometry around the sulfur atom, featuring what is considered a sulfur-nitrogen triple bond.[3]

The stability and reactivity of NSF₃ have recently brought it to the forefront of "click chemistry,"

particularly in Sulfur(VI) Fluoride Exchange (SuFEx) reactions, which are of high interest in

drug discovery and chemical biology.[4][5][6] This guide provides a comprehensive overview of

the chemical properties, reactivity, and experimental protocols related to thiazyl fluoride, with

relevant comparisons to thiazyl trifluoride.
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Thiazyl fluoride is a volatile and highly reactive molecule. Its physical and spectroscopic

properties are summarized in the tables below.

Physical Properties of Thiazyl Fluoride (NSF) and
Thiazyl Trifluoride (NSF₃)

Property Thiazyl Fluoride (NSF) Thiazyl Trifluoride (NSF₃)

CAS Number 18820-63-8[1] 15930-75-3[3]

Molecular Formula NSF[1] NSF₃[3]

Molar Mass 65.07 g·mol⁻¹[1] 103.06 g·mol⁻¹[3]

Appearance Colorless gas[1] Colorless gas[3]

Melting Point -89 °C[1] -72.6 °C[3]

Boiling Point 0.4 °C[1] -27.1 °C[3]

Dipole Moment 1.91 D[7] 1.11 D (for SO₂F₂)[7]

Spectroscopic and Structural Data for Thiazyl Fluoride
(NSF)

Data Type Value

IR Spectroscopy (gas phase)
ν(N-S): 1515 cm⁻¹, ν(S-F): 815 cm⁻¹, ν(N-F):

945 cm⁻¹ (tentative)[8]

Ionization Energy 11.49 ± 0.02 eV[9]

S-N Bond Length 1.411(6) Å and 1.403(6) Å (in a derivative)[7]

Symmetry Cₛ[10]

Synthesis of Thiazyl Fluoride (NSF)
Thiazyl fluoride can be synthesized through several routes, most commonly involving the

fluorination of tetrasulfur tetranitride (S₄N₄).[1][2]
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General Synthesis Workflow
The synthesis of thiazyl fluoride from tetrasulfur tetranitride is a key laboratory method. The

general workflow involves the reaction of S₄N₄ with a fluorinating agent, followed by

purification.

Tetrasulfur Tetranitride (S₄N₄)

Fluorination Reaction

Silver(II) Fluoride (AgF₂) Inert Solvent (e.g., CCl₄)

Purification by
Vacuum Distillation

Crude Product

Thiazyl Fluoride (NSF)

Purified Product

Click to download full resolution via product page
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Caption: General workflow for the synthesis of thiazyl fluoride.

Experimental Protocol: Synthesis of Thiazyl Fluoride
from Tetrasulfur Tetranitride
This protocol is adapted from established synthetic methods for related thiazyl compounds.[8]

[11] Caution: This reaction involves hazardous materials and should be performed by trained

personnel in a well-ventilated fume hood with appropriate personal protective equipment.

Apparatus Setup:

A three-necked round-bottom flask is equipped with a reflux condenser, a nitrogen inlet,

and a dropping funnel. The outlet of the condenser is connected to a series of cold traps

for product collection.

All glassware must be thoroughly dried to prevent hydrolysis of the product.[1]

Reaction:

In an inert atmosphere (e.g., nitrogen), the flask is charged with tetrasulfur tetranitride

(S₄N₄) dissolved in a dry, inert solvent such as carbon tetrachloride (CCl₄).[11]

Silver(II) fluoride (AgF₂) is added to the flask. The mixture is heated to reflux with vigorous

stirring.[11]

The reaction progress can be monitored by observing the color change of the reaction

mixture.

Product Collection and Purification:

The gaseous products, including thiazyl fluoride (NSF), are passed through the condenser

and collected in the cold traps, which are typically cooled with liquid nitrogen or a dry

ice/acetone bath.

The crude product is then purified by vacuum distillation to separate it from byproducts.[1]

[2]
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Chemical Reactivity of Thiazyl Fluoride
Thiazyl fluoride is a versatile reagent that undergoes a variety of reactions, including reactions

with nucleophiles and electrophiles, as well as cycloaddition and oligomerization reactions.[1]

Reactions with Nucleophiles
Nucleophilic attack on thiazyl fluoride typically occurs at the sulfur atom.[1]

Hydrolysis: It reacts violently with water to produce sulfur dioxide, hydrogen fluoride, and

ammonia.[1]

NSF + 2 H₂O → SO₂ + HF + NH₃

Reaction with Fluoride Ion: It acts as a fluoride ion acceptor to form the NSF₂⁻ anion.[1]

NSF + F⁻ → [NSF₂]⁻

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://en.wikipedia.org/wiki/Thiazyl_fluoride
https://en.wikipedia.org/wiki/Thiazyl_fluoride
https://en.wikipedia.org/wiki/Thiazyl_fluoride
https://en.wikipedia.org/wiki/Thiazyl_fluoride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15436456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrolysis Reaction with Fluoride Ion

NSF

SO₂ + HF + NH₃

Violent Reaction

H₂O NSF

[NSF₂]⁻

F⁻

Click to download full resolution via product page

Caption: Nucleophilic reactions of thiazyl fluoride.
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Thiazyl fluoride can react with Lewis acids, which remove the fluoride ion to generate thiazyl

salts containing the [N≡S]⁺ cation.[1] It can also act as a ligand in transition metal complexes.

Formation of Thiazyl Salts:

NSF + BF₃ → [N≡S]⁺[BF₄]⁻

Coordination Chemistry: It can coordinate to metal centers through the nitrogen atom, as

seen in complexes like [Re(CO)₅NSF]⁺.[1]

Oligomerization and Cycloaddition
At room temperature, thiazyl fluoride can undergo cyclic trimerization. It also participates in

exothermic cycloaddition reactions with dienes.[1]

Trimerization: 3 NSF → (NSF)₃ (1,3,5-trifluoro-1λ⁴,3λ⁴,5λ⁴-2,4,6-trithiatriazine)

Cycloaddition with Dienes: This reaction provides a route to sulfur-nitrogen containing

heterocyclic compounds.
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Caption: Oligomerization and cycloaddition reactions of thiazyl fluoride.

Applications in Research and Drug Development
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While direct applications of thiazyl fluoride (NSF) in drug development are not widely

documented, the closely related thiazyl trifluoride (NSF₃) is gaining significant attention as a

versatile synthon in SuFEx (Sulfur(VI) Fluoride Exchange) click chemistry.[5][7] This area of

research is highly relevant for drug discovery, chemical biology, and materials science.

Thiazyl Trifluoride (NSF₃) and SuFEx Chemistry
SuFEx chemistry allows for the rapid and efficient synthesis of molecules with a sulfur(VI) core.

[5] NSF₃ is being explored as a new "hub" for these reactions, enabling the creation of novel

molecular architectures.[6][7] The process involves the substitution of one or more fluoride

atoms on the NSF₃ molecule with other functional groups.
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Caption: Conceptual workflow of SuFEx reactions using NSF₃.

The resulting thiazyne compounds are being investigated for their potential as covalent

inhibitors and chemical probes in biological systems.[5] The ability to create diverse libraries of
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these molecules efficiently makes them attractive for screening against various biological

targets. The development of safe and practical methods for generating and using NSF₃ gas is

an active area of research, which may pave the way for its broader application in drug

discovery.[7]

Conclusion
Thiazyl fluoride is a highly reactive inorganic compound with a rich and diverse chemistry.

While its instability presents handling challenges, its reactivity makes it a valuable precursor for

a range of sulfur-nitrogen compounds. The growing interest in the related and more stable

thiazyl trifluoride as a building block in SuFEx chemistry highlights the potential of the thiazyl

core in modern chemical synthesis and drug discovery. Further research into the controlled

reactivity of these compounds is likely to uncover new applications in materials science and

medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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